N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-5-carboxamide

• IUPAC Name: N-butan-2-yl-4-methyl-2-pyridin-3-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H17N3OS/c1-4-9(2)16-13(18)12-10(3)17-14(19-12)11-6-5-7-15-8-11/h5-9H,4H2,1-3H3,(H,16,18)
• InChI Key: RIGPMBIPXCQFLP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(N=C(S1)C2=CN=CC=C2)C
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-5-carboxamide is a complex organic compound that belongs to the class of thiazole derivatives Thiazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-5-carboxamide typically involves the formation of the thiazole ring followed by the introduction of the pyridine and butan-2-yl groups. One common method involves the cyclization of appropriate thioamides with α-haloketones under basic conditions to form the thiazole ring. Subsequent functionalization steps introduce the pyridine and butan-2-yl groups.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to control reaction conditions precisely. The choice of solvents, catalysts, and purification techniques are critical to achieving efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in aqueous medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of reduced thiazole derivatives.

Substitution: Formation of substituted thiazole derivatives with various functional groups.

Scientific Research Applications

N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are often elucidated through detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• N-(butan-2-yl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide
• N-(butan-2-yl)-4-methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carboxamide
• N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-4-carboxamide

Uniqueness

N-(butan-2-yl)-4-methyl-2-(pyridin-3-yl)-1,3-thiazole-5-carboxamide is unique due to its specific substitution pattern on the thiazole ring and the presence of the pyridine moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.